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Compound of Interest

Compound Name: Biotin-PEG7-thiourea

Cat. No.: B8106378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Biotin-PEG7-thiourea
Biotin-PEG7-thiourea is a specialized chemical reagent designed for the biotinylation of

molecules of interest, primarily proteins, peptides, and other biomolecules.[1][2] It features

three key components: a biotin moiety for high-affinity binding to streptavidin and avidin, a

polyethylene glycol (PEG) spacer arm, and a thiourea reactive group for covalent attachment to

target molecules.[1][2][3] This combination of features makes it a valuable tool in various

biotechnological and pharmaceutical research applications, including immunoassays, affinity

chromatography, and the development of targeted therapeutics like Proteolysis Targeting

Chimeras (PROTACs).

The biotin group serves as a powerful affinity tag, allowing for the detection, purification, and

immobilization of the labeled molecule with exceptional specificity. The PEG7 spacer, a

hydrophilic chain of seven repeating ethylene glycol units, enhances the solubility of the

conjugate and reduces steric hindrance, which can be crucial for maintaining the biological

activity of the labeled molecule and facilitating its interaction with streptavidin. The thiourea

group provides a means to form a stable covalent bond with primary amines on the target

molecule.
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A clear understanding of the physical and chemical properties of Biotin-PEG7-thiourea is

essential for its effective use.

Property Value Reference

Chemical Formula C27H51N5O9S2

Molecular Weight 653.9 g/mol

Purity Typically ≥98%

Appearance White to off-white solid

Solubility

Soluble in DMSO, DMF, and

other organic solvents. Limited

solubility in aqueous buffers.

Storage
Store at -20°C for long-term

stability.

Note: It is recommended to prepare fresh solutions of Biotin-PEG7-thiourea in an appropriate

anhydrous solvent immediately before use to minimize hydrolysis.

Core Applications and Principles
The primary application of Biotin-PEG7-thiourea lies in bioconjugation, the process of

covalently linking two molecules. In this case, it is the attachment of a biotin tag to a target

biomolecule.

Biotinylation of Proteins and Peptides
Biotin-PEG7-thiourea reacts with primary amine groups (-NH2) present on the side chains of

lysine residues and the N-terminus of proteins and peptides. This reaction forms a stable

thiourea linkage.
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Caption: General workflow for protein biotinylation using Biotin-PEG7-thiourea.

Application in PROTAC Synthesis
PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target

protein, leading to its degradation. Biotin-PEG7-thiourea can be used as a linker in the

synthesis of PROTACs, where the biotin serves as a versatile handle for purification or

detection of the final compound.
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PROTAC Assembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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